Cas no 2227849-02-5 ((1S)-2-amino-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol
• CAS No: 2227849-02-5
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6571198
• PubChem ID: 96128283
• Update Time: 2025-10-30

(1S)-2-amino-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol
• EN300-1777675
• 2227849-02-5

• Inchi： 1S/C7H13N3O/c1-2-10-4-3-9-7(10)6(11)5-8/h3-4,6,11H,2,5,8H2,1H3/t6-/m0/s1
• InChI Key： HMIYZUVEGRCVCV-LURJTMIESA-N
• SMILES： O[C@@H](CN)C1=NC=CN1CC

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S)-2-amino-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol

Recent Advances in the Study of (1S)-2-amino-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol (CAS: 2227849-02-5)

In recent years, the compound (1S)-2-amino-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol (CAS: 2227849-02-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound (1S)-2-amino-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol is a chiral amino alcohol derivative featuring an imidazole ring, which is a common motif in many biologically active molecules. Recent studies have highlighted its role as a key intermediate in the synthesis of novel pharmaceuticals, particularly in the development of enzyme inhibitors and receptor modulators. The presence of both amino and hydroxyl functional groups in its structure allows for versatile chemical modifications, making it a valuable scaffold for drug discovery.

One of the most notable advancements in the study of this compound is its application in the development of selective kinase inhibitors. Kinases play a crucial role in various cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully utilized (1S)-2-amino-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol as a building block to design potent and selective inhibitors targeting specific kinases, demonstrating promising results in preclinical models.

In addition to its role in kinase inhibition, recent studies have explored the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes, and they represent a major target for drug development. Preliminary findings suggest that derivatives of (1S)-2-amino-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol exhibit high affinity and selectivity for certain GPCR subtypes, opening new avenues for the treatment of neurological and metabolic disorders.

The synthesis of (1S)-2-amino-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol has also seen significant improvements in recent years. Novel catalytic methods and asymmetric synthesis techniques have been developed to enhance the efficiency and enantioselectivity of its production. These advancements not only facilitate the large-scale preparation of the compound but also enable the exploration of its stereochemical properties in greater detail, which is critical for understanding its biological activity.

Despite these promising developments, challenges remain in the optimization of (1S)-2-amino-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these limitations and improve the compound's pharmacokinetic profile.

In conclusion, (1S)-2-amino-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol (CAS: 2227849-02-5) represents a promising candidate for the development of novel therapeutics, with applications ranging from kinase inhibition to GPCR modulation. Continued research efforts are expected to yield further insights into its mechanism of action and therapeutic potential, paving the way for its eventual clinical translation.